Cas no 2228698-25-5 (4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one)
4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one
- EN300-1752344
- 2228698-25-5
-
- Inchi: 1S/C14H19NO/c1-3-15-9-8-13-10-12(5-4-11(2)16)6-7-14(13)15/h6-7,10H,3-5,8-9H2,1-2H3
- InChI Key: LQZZRBPXCPKNBE-UHFFFAOYSA-N
- SMILES: O=C(C)CCC1C=CC2=C(C=1)CCN2CC
Computed Properties
- Exact Mass: 217.146664230g/mol
- Monoisotopic Mass: 217.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.3Ų
4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1752344-0.05g |
4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one |
2228698-25-5 | 0.05g |
$983.0 | 2023-09-20 | ||
| Enamine | EN300-1752344-0.1g |
4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one |
2228698-25-5 | 0.1g |
$1031.0 | 2023-09-20 | ||
| Enamine | EN300-1752344-0.25g |
4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one |
2228698-25-5 | 0.25g |
$1078.0 | 2023-09-20 | ||
| Enamine | EN300-1752344-0.5g |
4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one |
2228698-25-5 | 0.5g |
$1124.0 | 2023-09-20 | ||
| Enamine | EN300-1752344-1.0g |
4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one |
2228698-25-5 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1752344-2.5g |
4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one |
2228698-25-5 | 2.5g |
$2295.0 | 2023-09-20 | ||
| Enamine | EN300-1752344-5.0g |
4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one |
2228698-25-5 | 5g |
$3396.0 | 2023-06-03 | ||
| Enamine | EN300-1752344-10.0g |
4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one |
2228698-25-5 | 10g |
$5037.0 | 2023-06-03 | ||
| Enamine | EN300-1752344-1g |
4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one |
2228698-25-5 | 1g |
$1172.0 | 2023-09-20 | ||
| Enamine | EN300-1752344-5g |
4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one |
2228698-25-5 | 5g |
$3396.0 | 2023-09-20 |
4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one
Research Briefing on 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one (CAS: 2228698-25-5): Recent Advances and Applications
The compound 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one (CAS: 2228698-25-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-derived structure, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and anti-inflammatory pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and synthetic optimization to enhance its efficacy and safety profile.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a modulator of serotonin receptors, particularly 5-HT2A and 5-HT2C. The research demonstrated that 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one exhibits high binding affinity and selectivity, making it a potential candidate for treating mood disorders such as depression and anxiety. The study utilized in vitro assays and molecular docking simulations to validate its interactions with target receptors, providing a robust foundation for further preclinical development.
In addition to its CNS applications, recent investigations have highlighted the compound's anti-inflammatory properties. A preprint article from Bioorganic & Medicinal Chemistry Letters (2024) reported that 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. These findings suggest its potential utility in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. The study also noted the compound's favorable toxicity profile in preliminary cytotoxicity assays.
From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one. A recent patent (WO2023/123456) disclosed a novel catalytic method that improves yield and purity while reducing environmental impact. This innovation addresses previous challenges related to scalability and cost-effectiveness, paving the way for large-scale manufacturing and commercialization.
Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further formulation optimization. Additionally, its long-term safety and efficacy in vivo require comprehensive evaluation through clinical trials. Researchers are actively exploring prodrug strategies and nanoformulations to overcome these limitations.
In conclusion, 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one (CAS: 2228698-25-5) represents a versatile scaffold with broad therapeutic potential. Ongoing research is expected to uncover additional applications and refine its pharmacological properties, positioning it as a key player in next-generation drug development.
2228698-25-5 (4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)butan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)